Cas no 6034-44-2 (4-acetyl-1,3,3-trimethyl-3,4-dihydroquinoxalin-2(1H)-one)
6034-44-2 structure
Product Name:4-acetyl-1,3,3-trimethyl-3,4-dihydroquinoxalin-2(1H)-one
CAS No:6034-44-2
MF:C13H16N2O2
MW:232.278343200684
CID:1619852
PubChem ID:763762
Update Time:2025-04-21
4-acetyl-1,3,3-trimethyl-3,4-dihydroquinoxalin-2(1H)-one Chemical and Physical Properties
Names and Identifiers
-
- 4-acetyl-1,3,3-trimethyl-3,4-dihydroquinoxalin-2(1H)-one
- 2(1H)-Quinoxalinone, 4-acetyl-3,4-dihydro-1,3,3-trimethyl-
- 4-Acetyl-1,3,3-trimethyl-3,4-dihydro-1H-quinoxalin-2-one
- 6034-44-2
- Cambridge id 6034442
- AKOS000676350
- DTXSID40975743
- AB00102121-01
- HMS1676E04
- EU-0071294
- CHEMBL4524416
- STK874322
-
- Inchi: 1S/C13H16N2O2/c1-9(16)15-11-8-6-5-7-10(11)14(4)12(17)13(15,2)3/h5-8H,1-4H3
- InChI Key: UOTKUOBLNAOVQW-UHFFFAOYSA-N
- SMILES: O=C1C(C)(C)N(C(C)=O)C2C=CC=CC=2N1C
Computed Properties
- Exact Mass: 232.12128
- Monoisotopic Mass: 232.121177757g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 0
- Complexity: 351
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 40.6Ų
Experimental Properties
- PSA: 40.62
4-acetyl-1,3,3-trimethyl-3,4-dihydroquinoxalin-2(1H)-one Related Literature
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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